1-But-3-ynyl-4-phenylpiperazine

• Molecular Formula: C14H18N2
• Molecular Weight: 214.31 g/mol
• IUPAC Name: 1-but-3-ynyl-4-phenylpiperazine
• InChI: InChI=1S/C14H18N2/c1-2-3-9-15-10-12-16(13-11-15)14-7-5-4-6-8-14/h1,4-8H,3,9-13H2
• InChI Key: KUEQNDZQNVHEEI-UHFFFAOYSA-N
• Canonical SMILES: C#CCCN1CCN(CC1)C2=CC=CC=C2

Description

1-But-3-ynyl-4-phenylpiperazine is a useful research compound. Its molecular formula is C14H18N2 and its molecular weight is 214.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of but-3-ynyl-p-toluenesulfonate (8.97 g), 1-phenylpiperazine (6.49 g) and sodium bicarbonate (3.7 g) in dimethylformamide (100 mL) is stirred at 80° C. for 14 hours. The solvent is evaporated and the residue dissolved in dichloromethane, washed with water and dried over MgSO4. The solution is filtered through silica gel and the product eluted with 10% ethyl acetate/hexanes to give 6.76 g of the title compound as a white solid.

Synthesis routes and methods II

Procedure details

A solution of but-3-ynyl 4-methylbenzenesulfonate (1.72 g), N-phenyl piperazine (1.17 mL) and diisoproylethylamine (1.45 mL) in 1,2-dichloroethane (5 mL) was heated to reflux overnight. The mixture was concentrated, diluted with sat. aq. NaHCO3 (5 mL) and extracted with DCM (2×50 mL). Drying (Na2SO4) and silica gel flash chromatography (3% Et3N in EtOAc) afforded 1-(but-3-ynyl)-4-phenylpiperazine (0.76 g)